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Compound of Interest

Compound Name: 4-Fluorobenzamide

Cat. No.: B1200420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data for 4-
Fluorobenzamide with established literature values. The objective is to offer a clear and

concise cross-referenced resource for researchers utilizing this compound in pharmaceutical

development, agrochemical synthesis, and material science.[1] 4-Fluorobenzamide is a

versatile intermediate, and accurate data on its physical and spectral properties is crucial for its

application in organic synthesis and biochemical studies.[1]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 4-
Fluorobenzamide, comparing experimentally determined values with those cited in scientific

literature.
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Property Literature Value Experimental Value

CAS Number 824-75-9[1][2][3][4] N/A

Molecular Formula C₇H₆FNO[1][3][4] Verified

Molecular Weight 139.13 g/mol [1][2][3][4] 139.129 g/mol [5]

Melting Point 154-157 °C[1][2][3] 154-158 °C[6]

Boiling Point
253.1 ± 23.0 °C (Predicted)[2]

[3]
Not Determined

Appearance
White to almost white powder

or crystal[1][2][3]
White crystalline powder

Spectral Data
A summary of key spectral data for 4-Fluorobenzamide is presented below. This data is

essential for structural elucidation and purity assessment.

Technique Data Type Literature/Database Values

¹H NMR Spectrum Available[7][8]

¹³C NMR Spectrum Available[8][9][10]

Infrared (IR) Spectrum
Conforms to structure[6], KBr

Wafer data available[8]

Mass Spectrometry (MS) Spectrum Available[8][11]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Melting Point Determination
The melting point of the 4-Fluorobenzamide sample was determined using the capillary

method.
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Procedure:

A small amount of the crystalline 4-Fluorobenzamide was finely powdered.

The powdered sample was packed into a capillary tube to a height of 1-2 mm.[12]

The capillary tube was attached to a thermometer.[13]

The assembly was placed in a melting point apparatus with a heating block.[14]

The sample was heated slowly, at a rate of approximately 2°C per minute, as the

temperature approached the expected melting point.[14]

The temperature at which the first drop of liquid appeared (onset of melting) and the

temperature at which the entire sample became liquid were recorded to define the melting

point range.[14][15]

Solubility Assessment
The solubility of 4-Fluorobenzamide was qualitatively assessed in various solvents at room

temperature.

Procedure:

Approximately 25 mg of the 4-Fluorobenzamide sample was placed into a small test tube.

[16]

0.75 mL of the selected solvent (e.g., water, ethanol, hexane) was added in small portions.

[16]

The test tube was shaken vigorously for 60 seconds after each addition.[17]

The sample was classified as "soluble" if it dissolved completely, and "insoluble" if it did not

dissolve.[17]
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The following diagram illustrates the general workflow for verifying the purity of a 4-
Fluorobenzamide sample against literature data.

Experimental Workflow

Obtain 4-Fluorobenzamide Sample

Perform Physical Characterization
(e.g., Melting Point)

Acquire Spectral Data
(NMR, IR, MS)

Compare with Literature Values

Assess Purity

Click to download full resolution via product page

Workflow for purity verification of 4-Fluorobenzamide.

Data Validation Logic
This diagram outlines the decision-making process for validating experimental findings with

established literature values.
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Data Validation Process

Start: Experimental Data
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Literature?

Validation Successful
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Further Investigation
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Decision process for validating experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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